Methyl 10-(2-octylcyclopropyl)decanoate
Description
Methyl 10-(2-octylcyclopropyl)decanoate is a methyl ester derivative of a cyclopropane-modified decanoic acid. Its structure features a decanoate backbone with a 2-octylcyclopropyl substituent at the 10th carbon.
Properties
CAS No. |
10152-64-4 |
|---|---|
Molecular Formula |
C22H42O2 |
Molecular Weight |
338.6 g/mol |
IUPAC Name |
methyl 10-(2-octylcyclopropyl)decanoate |
InChI |
InChI=1S/C22H42O2/c1-3-4-5-6-10-13-16-20-19-21(20)17-14-11-8-7-9-12-15-18-22(23)24-2/h20-21H,3-19H2,1-2H3 |
InChI Key |
MOTIPGVOEIQBHG-UHFFFAOYSA-N |
SMILES |
CCCCCCCCC1CC1CCCCCCCCCC(=O)OC |
Canonical SMILES |
CCCCCCCCC1CC1CCCCCCCCCC(=O)OC |
Synonyms |
2-Octylcyclopropanedecanoic acid methyl ester |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
- It is widely used as a reference standard in chromatography and exhibits antidiabetic effects via Glut4 activation .
- Methyl 10-Methylundecanoate (C₁₃H₂₆O₂): Features a branched methyl group at the 10th carbon.
- Methyl 10-Oxodecanoate (C₁₁H₂₀O₃): Contains a ketone group at the 10th position, altering polarity and reactivity. Used in mass spectrometry and gas chromatography studies .
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